![molecular formula C15H21ClN2S B5847850 N-[2-(4-chlorophenyl)ethyl]-N'-cyclohexylthiourea](/img/structure/B5847850.png)
N-[2-(4-chlorophenyl)ethyl]-N'-cyclohexylthiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(4-chlorophenyl)ethyl]-N'-cyclohexylthiourea, commonly known as CCT or D292, is a synthetic compound that belongs to the class of thiourea derivatives. It is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 344.96 g/mol. CCT was first synthesized in 1960 by K. H. Slotta and H. Tschesche and has since been used in various scientific research applications.
Mechanism of Action
The exact mechanism of action of CCT is not fully understood, but it is believed to act as a calcium channel blocker. CCT has been shown to inhibit L-type calcium channels in smooth muscle cells, leading to vasodilation and a decrease in blood pressure. It also inhibits calcium channels in pancreatic beta cells, leading to a decrease in insulin secretion.
Biochemical and Physiological Effects
CCT has been shown to have several biochemical and physiological effects in animal models. It has been reported to decrease blood pressure, improve glucose tolerance, and reduce inflammation. Additionally, CCT has been shown to inhibit platelet aggregation and reduce the risk of thrombosis.
Advantages and Limitations for Lab Experiments
CCT has several advantages as a pharmacological tool for scientific research. It is a highly selective calcium channel blocker, which allows for the investigation of specific biological processes. Additionally, CCT has a long half-life, which allows for sustained effects in animal models. However, CCT also has several limitations. It has a low water solubility, which can limit its use in certain experimental setups. Additionally, CCT has a narrow therapeutic window, which can lead to toxicity at high doses.
Future Directions
There are several future directions for the scientific research on CCT. One potential area of investigation is the role of CCT in modulating neurotransmitter release. Additionally, CCT has been shown to have anti-inflammatory effects, and further research is needed to investigate its potential as a treatment for inflammatory diseases. Finally, the development of more water-soluble derivatives of CCT may expand its use in experimental setups where solubility is a concern.
Synthesis Methods
The synthesis of CCT involves the reaction of 4-chlorobenzylamine with cyclohexylisothiocyanate in the presence of a base such as sodium hydroxide. The resulting product is then purified by recrystallization using a suitable solvent, such as ethanol or methanol. The overall yield of the synthesis process is around 50%.
Scientific Research Applications
CCT has been widely used in scientific research as a pharmacological tool to investigate various biological processes. It has been shown to have antihypertensive, antidiabetic, and anti-inflammatory effects in animal models. Additionally, CCT has been used to study the role of calcium channels in insulin secretion, the regulation of blood pressure, and the modulation of neurotransmitter release.
Properties
IUPAC Name |
1-[2-(4-chlorophenyl)ethyl]-3-cyclohexylthiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21ClN2S/c16-13-8-6-12(7-9-13)10-11-17-15(19)18-14-4-2-1-3-5-14/h6-9,14H,1-5,10-11H2,(H2,17,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYKJQDMHNJTLCW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=S)NCCC2=CC=C(C=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21ClN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
4 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49827193 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.